Cas no 33284-52-5 (3,3',5,5'-Tetrachlorobiphenyl)

• Product Name: 3,3',5,5'-Tetrachlorobiphenyl
• CAS No: 33284-52-5
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 306288
• PubChem ID: 36400
• Update Time: 2025-06-09

3,3',5,5'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',5,5'-tetrachloro-
• PCBNo.8
• 3,3',5,5'-Tetrachlorobiphenyl
• 3,3',5,5'-Tetrachlorobiphenyl Solution
• , 5, 5
• 1,1'-BIPHENYL,3,3',5,5'-TETRA
• 3, 3
• 3,3',5,5'-Tetrachloro-1,1'-biphenyl
• 3,3',5,5'-Tetrachlorodiphenyl
• 3,5,3',5'-Tetrachlor-biphenyl
• 3,5,3',5'-Tetrachlorobiphenyl
• Biphenyl,3,3',5,5'-tetrachloro
• BZNO 80
• PCB 80
• PCB NO 80
• -TETRACHLOROBIPHENY
• NSC 113288
• DTXCID60769
• 3,5,5'-Tetrachlorodiphenyl
• AROCLOR 1248
• Kanechlor 400
• PD144581
• AROCLOR 1248, 1X1ML, ISO, 1UG/ML
• 3,5,5'-Tetrachlorobiphenyl
• 1, 3,3',5,5'-tetrachloro-
• Biphenyl,3',5,5'-tetrachloro-
• NSC113288
• 1,1'-Biphenyl, 3,3',5,5'-tetrachloro- (9CI)
• Kaneclor 400
• J-005425
• KC-400
• 3,3',5,5'-Tetrachlorbiphenyl
• 3,5,3',5'-Tetrachloro-Biphenyl
• 1,3-dichloro-5-(3,5-dichlorophenyl)benzene
• SCHEMBL463754
• Pcb-1248
• Q27116479
• HSDB 6356
• Chlorodiphenyl (48% Cl)
• DTXSID4058657
• aroclor-1248
• PCB 1248
• CHEBI:35445
• 3,3',5'-Tetrachlorobiphenyl
• 33284-52-5
• 3,3,5,5-TETRACHLOROBIPHENYL
• NSC-113288
• 12672-29-6
• UNII-M8CJF43Q12
• UTMWFJSRHLYRPY-UHFFFAOYSA-N
• 12737-87-0
• CHEMBL160213
• 3,5,3',5'-Tetrachloro-Biphenyl(35Tcb)
• InChI=1/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6
• AKOS040752245
• Arochlor 1248
• 1,1'-Biphenyl, 3,3',5,5'-tetrachloro-
• KC 400
• Biphenyl, 3,3',5,5'-tetrachloro- (8CI)
• M8CJF43Q12
• Biphenyl, 3,3',5,5'-tetrachloro-

• MDL： MFCD00152854
• Inchi： 1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
• InChI Key： UTMWFJSRHLYRPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 164°C
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 286° F (NTP, 1992)
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3,3',5,5'-Tetrachlorobiphenyl

Comprehensive Overview of 3,3',5,5'-Tetrachlorobiphenyl (CAS No. 33284-52-5): Properties, Applications, and Environmental Impact

3,3',5,5'-Tetrachlorobiphenyl (CAS No. 33284-52-5) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have garnered significant attention due to their persistence in the environment and potential ecological effects. This compound, characterized by four chlorine atoms symmetrically positioned on the biphenyl ring, is often studied for its chemical stability and industrial applications. Researchers and environmentalists frequently search for terms like "PCB toxicity", "chlorinated biphenyl uses", and "environmental pollutants" when investigating this compound.

The physical and chemical properties of 3,3',5,5'-Tetrachlorobiphenyl make it a subject of interest in both academic and industrial settings. With a molecular formula of C₁₂H₆Cl₄, it exhibits low solubility in water but high solubility in organic solvents. Its thermal stability and electrical insulating properties historically led to its use in transformers and capacitors. However, due to growing concerns about environmental persistence, its production has been phased out in many regions. Searches for "PCB alternatives" and "sustainable insulating materials" reflect modern industry trends.

Environmental scientists often focus on the degradation pathways of 3,3',5,5'-Tetrachlorobiphenyl. Unlike simpler organic compounds, this PCB congener resists natural breakdown, leading to bioaccumulation in ecosystems. Studies on "microbial PCB degradation" and "bioremediation techniques" are increasingly popular, as researchers seek solutions to mitigate its long-term impact. The compound's presence in soil and water systems has also spurred interest in "environmental monitoring methods" and "PCB detection technologies".

From a regulatory perspective, 3,3',5,5'-Tetrachlorobiphenyl falls under global agreements like the Stockholm Convention on Persistent Organic Pollutants. Public interest in "chemical safety regulations" and "international environmental policies" has risen, driven by awareness campaigns and scientific reports. Analytical chemists frequently search for "PCB quantification techniques" such as gas chromatography-mass spectrometry (GC-MS) to assess contamination levels accurately.

In the field of material science, researchers explore the compound's structural analogs for potential applications in electronic materials or advanced polymers. Keywords like "chlorinated aromatic compounds" and "high-performance materials" are often associated with these studies. Meanwhile, the compound's molecular interactions are of interest in computational chemistry, where simulations predict its behavior under various conditions.

The public's growing concern about environmental health has led to increased searches for "PCB exposure risks" and "human health effects". While 3,3',5,5'-Tetrachlorobiphenyl is no longer widely produced, its legacy in older equipment and waste sites remains a topic of discussion. Educational resources on "chemical waste management" and "pollution prevention" are in high demand, reflecting society's shift toward sustainability.

In summary, 3,3',5,5'-Tetrachlorobiphenyl (CAS No. 33284-52-5) serves as a critical case study in the intersection of industrial chemistry, environmental science, and public policy. Its unique properties and historical significance continue to drive research and innovation, addressing both its challenges and potential applications in a modern context.